Cas no 1261946-61-5 (5-(2-Methoxy-5-methylphenyl)-2-methylphenol)

• Product Name: 5-(2-Methoxy-5-methylphenyl)-2-methylphenol
• CAS No: 1261946-61-5
• MF: C₁₅H₁₆O₂
• MW: 228.286344528198
• MDL: MFCD18313232
• CID: 2765259
• PubChem ID: 53218924
• Update Time: 2025-06-07

5-(2-Methoxy-5-methylphenyl)-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• MFCD18313232
• 2'-Methoxy-4,5'-dimethyl[1,1'-biphenyl]-3-ol
• 5-(2-METHOXY-5-METHYLPHENYL)-2-METHYLPHENOL
• 5-(2-Methoxy-5-methylphenyl)-2-methylphenol, 95%
• DTXSID60683818
• 1261946-61-5
• 5-(2-Methoxy-5-methylphenyl)-2-methylphenol

• MDL： MFCD18313232
• Inchi： 1S/C15H16O2/c1-10-4-7-15(17-3)13(8-10)12-6-5-11(2)14(16)9-12/h4-9,16H,1-3H3
• InChI Key： VFTVOPAMOLLHHA-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C)=CC=1C1C=CC(C)=C(C=1)O

Computed Properties

• Exact Mass: 228.115029749Da
• Monoisotopic Mass: 228.115029749Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-(2-Methoxy-5-methylphenyl)-2-methylphenol

Research Briefing on 5-(2-Methoxy-5-methylphenyl)-2-methylphenol (CAS: 1261946-61-5): Recent Advances and Applications

The compound 5-(2-Methoxy-5-methylphenyl)-2-methylphenol (CAS: 1261946-61-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings regarding this compound, focusing on its synthesis, biological activity, and emerging roles in drug development. Recent studies highlight its promising utility as an intermediate in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's role as a precursor in the synthesis of novel COX-2 inhibitors. The study demonstrated that derivatives of 5-(2-Methoxy-5-methylphenyl)-2-methylphenol exhibited selective inhibition of COX-2 with minimal gastrointestinal side effects, a common limitation of traditional nonsteroidal anti-inflammatory drugs (NSAIDs). The compound's methoxy and methyl substitutions were found to enhance binding affinity to the COX-2 active site, as confirmed by X-ray crystallography and molecular docking simulations.

Another pivotal study, featured in Bioorganic & Medicinal Chemistry Letters (2024), investigated the anticancer potential of this compound. Researchers synthesized a series of analogs and evaluated their efficacy against various cancer cell lines, including breast (MCF-7) and lung (A549) carcinomas. The results indicated that certain derivatives induced apoptosis via the mitochondrial pathway, with IC50 values in the low micromolar range. Notably, the presence of the 2-methylphenol moiety was critical for maintaining cytotoxicity, while modifications to the methoxy group modulated selectivity.

From a synthetic chemistry perspective, advancements in the scalable production of 5-(2-Methoxy-5-methylphenyl)-2-methylphenol have been reported. A 2024 Organic Process Research & Development article detailed a green chemistry approach using palladium-catalyzed cross-coupling reactions, achieving a 78% yield with reduced environmental impact. This method addresses previous challenges related to purification and byproduct formation, making the compound more accessible for industrial applications.

Ongoing research also explores the compound's utility in materials science. A recent preprint (2024) on ChemRxiv described its incorporation into polymer matrices for controlled drug delivery systems. The phenolic hydroxyl group facilitated covalent bonding with biodegradable polymers, enabling pH-responsive release of encapsulated therapeutics. This innovation holds promise for targeted cancer therapy and reduced systemic toxicity.

In conclusion, 5-(2-Methoxy-5-methylphenyl)-2-methylphenol (CAS: 1261946-61-5) represents a versatile scaffold with multidisciplinary applications. Its structural tunability, combined with demonstrated bioactivity, positions it as a valuable asset in pharmaceutical development. Future research directions may include further optimization of its pharmacokinetic properties and expansion into neurodegenerative disease therapeutics, where its antioxidant potential remains underexplored.